Cas no 2138060-10-1 (2,5-dimethylimidazo1,2-apyridine-3-sulfonyl chloride)

• Product Name: 2,5-dimethylimidazo1,2-apyridine-3-sulfonyl chloride
• CAS No: 2138060-10-1
• MF: C₉H₉ClN₂O₂S
• MW: 244.697959661484
• CID: 5934415
• PubChem ID: 165499956
• Update Time: 2025-10-29

2,5-dimethylimidazo1,2-apyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethylimidazo1,2-apyridine-3-sulfonyl chloride
• EN300-1197509
• 2,5-dimethylimidazo[1,2-a]pyridine-3-sulfonyl chloride
• 2138060-10-1

• Inchi： 1S/C9H9ClN2O2S/c1-6-4-3-5-8-11-7(2)9(12(6)8)15(10,13)14/h3-5H,1-2H3
• InChI Key： FLHUYSFFRODAMJ-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)N=C2C=CC=C(C)N12)(=O)=O

Computed Properties

• Exact Mass: 244.0073264g/mol
• Monoisotopic Mass: 244.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.8Ų

Additional information on 2,5-dimethylimidazo1,2-apyridine-3-sulfonyl chloride

Introduction to 2,5-dimethylimidazo1,2-apyridine-3-sulfonyl chloride (CAS No. 2138060-10-1) and Its Applications in Modern Chemical Biology

The compound 2,5-dimethylimidazo1,2-apyridine-3-sulfonyl chloride (CAS No. 2138060-10-1) represents a significant advancement in the field of chemical biology, particularly in the design and synthesis of novel pharmaceutical agents. This heterocyclic sulfonamide derivative has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and medicinal chemistry. The presence of both imidazole and pyridine rings, coupled with a sulfonyl chloride functional group, provides a rich scaffold for further chemical modifications and biological investigations.

Recent studies have highlighted the importance of 2,5-dimethylimidazo1,2-apyridine-3-sulfonyl chloride in the development of targeted therapies. Its unique structural features make it an attractive candidate for modulating various biological pathways, including enzyme inhibition and receptor binding. The sulfonamide moiety is particularly noteworthy, as it is widely recognized for its role in enhancing binding affinity and metabolic stability in drug molecules. This has led to extensive exploration of its derivatives in preclinical and clinical trials.

In the realm of medicinal chemistry, the synthesis of 2,5-dimethylimidazo1,2-apyridine-3-sulfonyl chloride involves intricate multi-step reactions that require precise control over reaction conditions. The introduction of the sulfonyl chloride group at the 3-position of the imidazopyridine core enhances its reactivity, making it a valuable intermediate for further functionalization. Researchers have leveraged this compound to develop novel scaffolds that exhibit promising pharmacological properties.

One of the most compelling aspects of 2,5-dimethylimidazo1,2-apyridine-3-sulfonyl chloride is its potential in addressing unmet medical needs. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The ability to fine-tune its structure allows for the optimization of potency, selectivity, and pharmacokinetic profiles. This flexibility has made it a cornerstone in the design of next-generation therapeutic agents.

The role of computational chemistry in studying 2,5-dimethylimidazo1,2-apyridine-3-sulfonyl chloride cannot be overstated. Advanced modeling techniques have been employed to predict binding interactions with biological targets, providing insights into its mechanism of action. These computational approaches complement experimental efforts by identifying key structural features that contribute to its biological activity. Such integrative strategies are essential for accelerating the discovery and development of new drugs.

Moreover, the environmental impact of synthesizing 2,5-dimethylimidazo1,2-apyridine-3-sulfonyl chloride has been a focal point for sustainable chemistry initiatives. Researchers are increasingly adopting green chemistry principles to minimize waste and energy consumption during production. This includes optimizing reaction conditions to use renewable resources and employing catalytic methods that enhance efficiency. Such practices align with global efforts to promote sustainable pharmaceutical manufacturing.

The future prospects for 2,5-dimethylimidazo1,2-apyridine-3-sulfonyl chloride are vast and exciting. Ongoing research aims to expand its applications beyond oncology into other therapeutic areas such as inflammation and neurodegenerative diseases. The compound's structural versatility allows for the creation of libraries of derivatives with tailored properties, enabling high-throughput screening for new drug candidates.

In conclusion,2,5-dimethylimidazo1,2-apyridine-3-sulfonyl chloride (CAS No. 2138060-10-1) stands as a testament to the innovative spirit driving modern chemical biology. Its unique structural attributes and broad applicability make it a cornerstone in pharmaceutical research and development. As scientific understanding advances，this compound will continue to play a pivotal role in shaping the future of medicine.